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Compound of Interest

Compound Name:
Boc-(S)-3-Amino-4-(2-naphthyl)-

butyric acid

CAS No.: 219297-11-7

Cat. No.: B1272369

Get Quote

For: Researchers, Scientists, and Drug Development Professionals

The therapeutic potential of peptides is often hindered by their rapid degradation by proteases

in the body. A primary strategy to overcome this limitation is the incorporation of non-natural

amino acids, such as β-amino acids, into the peptide backbone. This guide provides an

objective comparison of the enzymatic stability of standard α-peptides versus those containing

β-amino acids, supported by experimental data and detailed protocols.

Introduction: The Stability Challenge
Peptides composed of natural α-amino acids are readily recognized and cleaved by a wide

range of endogenous proteases. This proteolytic susceptibility leads to short plasma half-lives,

limiting their bioavailability and therapeutic efficacy.[1][2][3][4] β-amino acids, which feature an

additional carbon atom in their backbone, alter the peptide's secondary structure, forming

unique helical and sheet conformations not typically found in nature.[5][6][7] This structural

alteration makes them poor substrates for natural proteases, thereby conferring remarkable

resistance to enzymatic degradation.[5][6][8][9]
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The fundamental structural difference between α- and β-amino acids is the basis for this

enhanced stability.
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α-Amino Acid Structure

β-Amino Acid Structure Key Difference

α-Carbon

N-terminus C-terminus

R-group

β-amino acids possess an additional
carbon atom in the peptide backbone,

leading to altered conformation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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